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Compound of Interest

Compound Name: 4,5-Dioxodehydroasimilobine

Cat. No.: B1262819

Despite its classification as an alkaloid and its isolation from natural sources, 4,5-
Dioxodehydroasimilobine remains a molecule with no publicly documented biological
activities, quantitative data, or established experimental protocols. An extensive review of
scientific literature and chemical databases reveals a significant gap in the understanding of
this compound's pharmacological profile.

Currently, information on 4,5-Dioxodehydroasimilobine is primarily limited to its chemical
identity and origins. It is recognized as an alkaloid, a class of naturally occurring organic
compounds that often exhibit potent physiological effects.[1] The compound has been isolated
from plants of the genus Houttuynia and has also been reported in Aristolochia triangularis and
Aristolochia mollissima.[1][2] Chemical suppliers list it for research purposes, sometimes with
generic keywords such as "inhibitor," but without any specific biological targets or data to
support this classification.

The lack of published research means that for scientists and drug development professionals,
4,5-Dioxodehydroasimilobine represents a completely unexplored area. There are no
available data on its potential efficacy in any disease model, its mechanism of action, or any
associated signaling pathways. Consequently, core requirements for a technical guide, such as
guantitative data for bioactivity and detailed experimental methodologies, cannot be fulfilled at
this time.

Below is a summary of the currently available information.
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Chemical and Physical Properties

Property Value Source
Molecular Formula C17H11NO4 PubChem|[2]
Molecular Weight 293.27 g/mol PubChem|[2]
CAS Number 82644-81-3 Lifeasible
Synonyms Noraristolodione PubChem|[2]

Natural Sources

e Genus Houttuynia[1]
« Aristolochia triangularis[2]

« Aristolochia mollissima[2]

Future Outlook

The absence of data on the biological activities of 4,5-Dioxodehydroasimilobine presents an
opportunity for novel research. As a natural product, it holds potential for the discovery of new
therapeutic agents. Future investigations would need to begin with broad-spectrum screening
assays to identify any potential cytotoxic, antimicrobial, enzyme inhibitory, or other biological
effects. Should any activity be identified, subsequent research would be required to elucidate
the mechanism of action, identify molecular targets, and establish a quantitative understanding
of its effects.

For researchers in the field of natural product drug discovery, 4,5-Dioxodehydroasimilobine is
a blank slate, offering the potential for foundational discoveries. However, until such studies are
conducted and published, its role in pharmacology and drug development remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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